Cas no 758684-68-3 (2-amino-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one)

• Product Name: 2-amino-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one
• CAS No: 758684-68-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 549619
• PubChem ID: 45087738
• Update Time: 2025-04-19

2-amino-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-(1-methyl-1H-pyrrol-2-yl)-
• Ethanone, 2-amino-1-(1-methyl-1H-pyrrol-2-yl)- (9CI)
• 2-amino-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one
• 758684-68-3
• 2-Amino-1-(1-methyl-1H-pyrrol-2-yl)ethanone
• AKOS017413655
• EN300-1859178

• Inchi： 1S/C7H10N2O/c1-9-4-2-3-6(9)7(10)5-8/h2-4H,5,8H2,1H3
• InChI Key： SGOWJTQHWHRXPE-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CC=CN1C

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones